Cas no 1104465-67-9 (N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide)

• Product Name: N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide
• CAS No: 1104465-67-9
• MF: C₈H₁₁N₃OS₂
• MW: 229.32243847847
• CID: 4572009
• Update Time: 2025-05-19

N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide

• Inchi： 1S/C8H11N3OS2/c1-5-2-9-8(14-5)11-7(12)6-3-13-4-10-6/h2,6,10H,3-4H2,1H3,(H,9,11,12)
• InChI Key： BAIIPFMJIYPTFD-UHFFFAOYSA-N
• SMILES： S1CNC(C(NC2=NC=C(C)S2)=O)C1

Computed Properties

• Exact Mass: 229.034
• Monoisotopic Mass: 229.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.4±0.1 g/cm3

N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide

Recent Advances in the Study of N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide (CAS: 1104465-67-9)

In recent years, the compound N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide (CAS: 1104465-67-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazole and thiazolidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The synthesis of N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving the condensation of 5-methyl-1,3-thiazol-2-amine with 1,3-thiazolidine-4-carboxylic acid derivatives. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements have facilitated further exploration of its pharmacological properties.

One of the most notable findings in recent research is the compound's potent antimicrobial activity. In vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. These findings suggest that N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide could serve as a lead compound for the development of new antibiotics.

In addition to its antimicrobial properties, this compound has also exhibited promising anticancer activity. Recent studies have shown that it induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways, has been identified as a potential mechanism underlying its cytotoxic effects. These findings highlight its potential as a candidate for further development in oncology research.

Despite these promising results, challenges remain in the clinical translation of N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. These modifications include the introduction of various substituents on the thiazole and thiazolidine rings to improve solubility and reduce off-target effects.

In conclusion, N-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidine-4-carboxamide (CAS: 1104465-67-9) represents a promising scaffold for the development of new therapeutic agents. Its dual antimicrobial and anticancer activities, combined with recent advancements in its synthesis and structural optimization, make it a compelling subject for ongoing research. Future studies should focus on elucidating its molecular mechanisms, optimizing its pharmacological properties, and evaluating its efficacy in vivo. Such efforts will be critical in translating this compound from the laboratory to the clinic.